Cas no 27693-67-0 (2-((3-Carboxyphenyl)amino)benzoic acid)

2-((3-Carboxyphenyl)amino)benzoic acid Properties

Names and Identifiers

• 2-((3-Carboxyphenyl)amino)benzoic acid
• 2-(3-carboxyanilino)benzoic acid
• Benzoic acid,2-[(3-carboxyphenyl)amino]-
• 2,3'-Imino-di-benzoesaeure
• 2,3'-imino-dibenzoic acid
• 2,3'-imino-di-benzoic acid
• 2-[3-(carboxy)anilino]benzoic acid
• 2-< (3-carboxyphenyl)amino> benzoic acid
• Anthranilic acid, N-(m-carboxyphenyl)-
• Benzoic acid, 2,3'-iminodi-
• BRN 2944109
• CHEMBL348522
• N-(3-carboxyphenyl)anthranilic acid
• N-(m-carboxyphenyl)anthranilic acid
• NSC113996
• AC-20677
• SB81787
• 2-[(3-Carboxyphenyl)amino]benzoic acid
• 2,3'-IMINODI-BENZOIC ACID
• 2-((3-Carboxyphenyl)amino)benzoicacid
• NSC 113996
• AKOS015965882
• 4-14-00-01110 (Beilstein Handbook Reference)
• 2,3'-azanediyldibenzoic acid
• N-(3-CARBOXYPHENYL)-ANTHRANILIC ACID
• H1C37ZB0P3
• 27693-67-0
• DIPHENYLAMINE-2,3'-DICARBOXYLIC ACID
• NSC-113996
• DTXSID20182054
• 2,3-imino-dibenzoic acid
• BENZOIC ACID, 2-((3-CARBOXYPHENYL)AMINO)-
• XBGBRSWGOUAIBM-UHFFFAOYSA-N
• BDBM50385714
• UNII-H1C37ZB0P3
• 2-(3-carboxyphenylamino)benzoic acid
• SCHEMBL2294168
• +Expand

• InChIKey： XBGBRSWGOUAIBM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO4/c16-13(17)9-4-3-5-10(8-9)15-12-7-2-1-6-11(12)14(18)19/h1-8,15H,(H,16,17)(H,18,19)
• SMILES： C1=CC=C(C(=C1)C(=O)O)NC2=CC=CC(=C2)C(=O)O

Computed Properties

• Exact Mass: 257.06883
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 257.069
• Heavy Atom Count: 19
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• LogP: 2.89960
• PSA: 86.63
• Refractive Index: 1.696
• Boiling Point: 492.7°Cat760mmHg
• Flash Point: 251.8°C
• Density: 1.424